

Comparative analysis of the safety profiles of Tebipenem Pivoxil and other carbapenems

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Tebipenem Pivoxil*

Cat. No.: *B1682725*

[Get Quote](#)

Comparative Safety Analysis of Tebipenem Pivoxil and Other Carbapenems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the safety profiles of the novel oral carbapenem, **Tebipenem Pivoxil**, and other established carbapenems, including Ertapenem, Doripenem, Imipenem/Cilastatin, and Meropenem. The information is compiled from extensive clinical trial data and post-marketing surveillance to support research and development in the antibacterial sector.

Executive Summary

Tebipenem Pivoxil, a new oral carbapenem, has demonstrated a safety profile comparable to that of intravenous carbapenems in clinical trials. This guide delves into the specifics of its safety data in relation to other widely used carbapenems, offering a detailed examination of adverse events, experimental methodologies, and the underlying mechanisms of common carbapenem-associated toxicities.

Comparative Analysis of Adverse Events

The following table summarizes the incidence of common treatment-emergent adverse events (TEAEs) observed in clinical trials for **Tebipenem Pivoxil** and other carbapenems. Data is presented as percentages of patients experiencing the event.

Adverse Event	Tebipenem Pivoxil (Oral)	Ertapenem (IV)	Doripenem (IV)	Imipenem/C ilastatin (IV)	Meropenem (IV)
Gastrointestinal					
Diarrhea	5.0% [1]	4.8% [2] [3]	9.0% [4] [5] [6]	3.6% - 4.8% [7] [8]	2.3% - 4.8% [8] [9] [10]
Nausea	2.8% (similar to comparator) [3]	2.8% [3]	8.0% [4] [5] [6]	3.6% [7]	1.2% - 3.6% [7] [10]
Vomiting	-	-	-	3.6% [7]	1.2% - 3.6% [7] [10]
Nervous System					
Headache	3.8% [1]	2.3% [7]	10.0% [4] [5] [6]	-	2.3% [7] [8]
Seizures	Potential risk [11] [12]	0.2% - 0.5% [2] [13] [14]	<1% (higher with pre-existing CNS conditions) [5] [15]	0.2% - 0.7% [7] [8] [16]	0.07% - 0.7% [7] [8] [10] [17] [18]
Dermatological					
Rash	-	1.3% [2]	1.0% [19]	1.9% [7] [8]	1.4% - 1.9% [7] [8] [10]
Local Site Reactions	N/A (Oral)	1.3% (Phlebitis/thrombophlebitis) [2]	3.2% (Phlebitis) [19]	Common (Phlebitis/thrombophlebitis) [20]	-
Overall TEAEs	25.7% [21]	25.6% [21]	32.0% [4] [5] [6]	-	-

Note: The incidence rates are derived from different clinical trials with varying patient populations and methodologies, so direct comparisons should be made with caution. Dashes (-) indicate that specific data was not readily available in the searched sources.

Experimental Protocols

Tebipenem Pivoxil: ADAPT-PO Phase 3 Trial

The pivotal Phase 3 trial for **Tebipenem Pivoxil** Hydrobromide (TBP-PI-HBr), known as ADAPT-PO, was a global, double-blind, double-dummy study designed to evaluate the efficacy and safety of oral TBP-PI-HBr compared to intravenous (IV) ertapenem in hospitalized adult patients with complicated urinary tract infection (cUTI) or acute pyelonephritis (AP).[\[21\]](#)[\[22\]](#)[\[23\]](#)[\[24\]](#)

- Patient Population: Hospitalized adults with a diagnosis of cUTI or AP.
- Randomization: Patients were randomized in a 1:1 ratio.
- Treatment Arms:
 - **Tebipenem Pivoxil** Arm: Received 600 mg of TBP-PI-HBr orally every 8 hours, plus a placebo IV infusion every 24 hours.[\[1\]](#)[\[23\]](#)
 - Ertapenem Arm: Received 1 g of ertapenem IV every 24 hours, plus an oral placebo every 8 hours.[\[1\]](#)[\[23\]](#)
- Treatment Duration: 7 to 10 days, with an extension up to 14 days for patients with bacteremia.[\[21\]](#)
- Primary Endpoint: The primary efficacy endpoint was the overall response at the test-of-cure (TOC) visit (Day 19 ± 2 days), which was a composite of clinical cure and microbiological eradication in the microbiological intent-to-treat (micro-ITT) population.[\[23\]](#)
- Safety Assessments: Safety was monitored through the recording of all treatment-emergent adverse events (TEAEs), serious adverse events (SAEs), and laboratory abnormalities throughout the study and a follow-up period.

Comparator Carbapenem Trials (General Methodologies)


Clinical trials for intravenous carbapenems such as ertapenem, doripenem, imipenem/cilastatin, and meropenem have generally followed randomized, controlled, and often double-blind designs to assess safety and efficacy.

- **Comparator Agents:** These trials have used various active comparators, including other carbapenems, cephalosporins, or beta-lactam/beta-lactamase inhibitor combinations.[9][25]
- **Patient Populations:** Studies have been conducted in diverse patient populations with various types of infections, including complicated intra-abdominal infections, complicated urinary tract infections, and hospital-acquired pneumonia.[9][26]
- **Safety Monitoring:** Safety and tolerability are typically assessed by monitoring the incidence, severity, and type of adverse events, as well as changes in clinical laboratory tests, vital signs, and physical examination findings.[27] Independent Data Monitoring Committees are often established to ensure patient safety.[27]

Signaling Pathways and Mechanisms of Adverse Events

Carbapenem-Induced Neurotoxicity

A known class effect of carbapenems is neurotoxicity, which can manifest as confusion, myoclonus, and seizures. The primary mechanism is believed to be the antagonism of the gamma-aminobutyric acid type A (GABA_A) receptor in the central nervous system.




[Click to download full resolution via product page](#)

Caption: Mechanism of Carbapenem-Induced Neurotoxicity.

Carbapenem-Associated Hypersensitivity Reactions

Hypersensitivity reactions to carbapenems, while relatively uncommon, can range from mild skin rashes to severe, life-threatening anaphylaxis. The most severe reactions are typically IgE-mediated (Type I hypersensitivity).



[Click to download full resolution via product page](#)

Caption: IgE-Mediated Hypersensitivity to Carbapenems.

Conclusion

The safety profile of oral **Tebipenem Pivoxil** is comparable to that of established intravenous carbapenems, with the most common adverse events being mild gastrointestinal disturbances and headache.[21][28] The risk of more severe adverse events, such as seizures, appears to be a class effect of carbapenems and warrants careful consideration in patients with predisposing factors. This comparative guide provides essential data for researchers and clinicians to evaluate the therapeutic potential and safety considerations of this novel oral carbapenem in the context of existing treatment options.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. researchgate.net [researchgate.net]
- 2. medicarcp.com [medicarcp.com]
- 3. ema.europa.eu [ema.europa.eu]
- 4. ec.europa.eu [ec.europa.eu]
- 5. ema.europa.eu [ema.europa.eu]
- 6. products.pharmacyboardkenya.org [products.pharmacyboardkenya.org]
- 7. accessdata.fda.gov [accessdata.fda.gov]
- 8. MEROPENEM – PROPOSED LABEL CHANGES - Multiple Dose Pharmacokinetic Study of Meropenem in Young Infants (<91 days) with Suspected or Complicated Intra-abdominal Infections - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 9. Safety profile of meropenem: international clinical experience based on the first 3125 patients treated with meropenem - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Safety profile of meropenem: an updated review of over 6,000 patients treated with meropenem - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. What are the side effects of Tebipenem Pivoxil? [synapse.patsnap.com]
- 12. ClinicalTrials.gov [clinicaltrials.gov]

- 13. medsafe.govt.nz [medsafe.govt.nz]
- 14. merck.ca [merck.ca]
- 15. Doribax (Doripenem for Injection): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
- 16. accessdata.fda.gov [accessdata.fda.gov]
- 17. accessdata.fda.gov [accessdata.fda.gov]
- 18. researchgate.net [researchgate.net]
- 19. pdf.hres.ca [pdf.hres.ca]
- 20. drugs.com [drugs.com]
- 21. Oral Tebipenem Pivoxil Hydrobromide in Complicated Urinary Tract Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
- 23. LB-3. Oral Tebipenem Pivoxil Hydrobromide is Non-inferior to IV Ertapenem in Complicated Urinary Tract Infection (cUTI) and Acute Pyelonephritis (AP) – Results from the Pivotal ADAPT-PO Study - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Spero Therapeutics Tebipenem Pivoxil Hydrobromide Phase 3 Data Published in The New England Journal of Medicine | The Lundbeck Foundation [lundbeckfonden.com]
- 25. academic.oup.com [academic.oup.com]
- 26. academic.oup.com [academic.oup.com]
- 27. [ClinicalTrials.gov](https://clinicaltrials.gov) [clinicaltrials.gov]
- 28. reference.medscape.com [reference.medscape.com]
- To cite this document: BenchChem. [Comparative analysis of the safety profiles of Tebipenem Pivoxil and other carbapenems]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1682725#comparative-analysis-of-the-safety-profiles-of-tebipenem-pivoxil-and-other-carbapenems>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com